Cas no 894992-93-9 (N-cyclopentyl-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: N-cyclopentyl-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 894992-93-9
• MF: C₂₀H₂₃N₅O₂
• MW: 365.428923845291
• CID: 6020108
• PubChem ID: 7243801
• Update Time: 2025-10-28

N-cyclopentyl-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• N-cyclopentyl-2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• F2514-0345
• AKOS024655412
• N-cyclopentyl-2-[1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• N-cyclopentyl-2-(1-(2,3-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide
• 894992-93-9

• Inchi： 1S/C20H23N5O2/c1-13-6-5-9-17(14(13)2)25-19-16(10-22-25)20(27)24(12-21-19)11-18(26)23-15-7-3-4-8-15/h5-6,9-10,12,15H,3-4,7-8,11H2,1-2H3,(H,23,26)
• InChI Key： NGVYYXDQEIYLIS-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)CN1C=NC2N(C3=CC=CC(C)=C3C)N=CC=2C1=O

Computed Properties

• Exact Mass: 365.18517499g/mol
• Monoisotopic Mass: 365.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-cyclopentyl-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

Compound CAS No 894992-93-9: N-cyclopentyl-2-(1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide

The compound with CAS No 894992-93-9, known as N-cyclopentyl-2-(1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazolo[3,4-d]pyrimidine core structure. The presence of a cyclopentyl group and a dimethylphenyl substituent adds complexity to its structure and may influence its pharmacokinetic properties.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in targeting various biological pathways. For instance, researchers have reported that such compounds can act as inhibitors of kinase enzymes, which are critical in cell signaling and proliferation. The cyclopentyl group in this molecule is known to enhance lipophilicity and improve membrane permeability, potentially increasing bioavailability. Meanwhile, the dimethylphenyl substituent may contribute to increased stability and selectivity towards specific targets.

The synthesis of this compound involves a multi-step process that typically includes the formation of the pyrazolo[3,4-d]pyrimidine ring system followed by functionalization with the appropriate substituents. Advanced techniques such as microwave-assisted synthesis or catalytic cross-coupling reactions are often employed to optimize yields and purity. The incorporation of the cyclopentyl group is achieved through amide bond formation under controlled conditions to ensure regioselectivity.

In terms of biological activity, this compound has shown promising results in preclinical studies. For example, it has demonstrated potent inhibitory activity against certain protein kinases involved in cancer progression. The presence of the oxo group at position 4 of the pyrazolo[3,4-d]pyrimidine ring suggests potential for hydrogen bonding interactions with target enzymes. This feature is crucial for achieving high affinity binding and therapeutic efficacy.

The structural uniqueness of this compound also makes it a valuable tool for studying receptor-ligand interactions. Researchers have utilized computational methods such as molecular docking and dynamics simulations to elucidate the binding mode of this compound with its target proteins. These studies provide insights into the molecular mechanisms underlying its biological activity and guide further optimization efforts.

In conclusion, CAS No 894992-93-9 represents a cutting-edge molecule with significant potential in drug development. Its complex structure combines multiple functional groups that contribute to its pharmacological properties. As research continues to uncover new applications for pyrazolo[3,4-d]pyrimidine derivatives like this one, it is likely to play an increasingly important role in advancing therapeutic interventions across various disease areas.